Cas no 952958-76-8 (4-(2-aminoethyl)-5-ethyl-1,2-dihydro-3H-pyrazol-3-one)

• Product Name: 4-(2-aminoethyl)-5-ethyl-1,2-dihydro-3H-pyrazol-3-one
• CAS No: 952958-76-8
• MF: C₇H₁₃N₃O
• MW: 155.197621107101
• MDL: MFCD07385892
• CID: 1001541
• PubChem ID: 17390074
• Update Time: 2025-10-20

4-(2-aminoethyl)-5-ethyl-1,2-dihydro-3H-pyrazol-3-one Chemical and Physical Properties

Names and Identifiers

• 3H-Pyrazol-3-one, 4-(2-aminoethyl)-5-ethyl-1,2-dihydro-
• 4-(2-Aminoethyl)-5-ethyl-1,2-dihydro-3H-pyrazol-3-one
• 4-(2-aminoethyl)-5-ethyl-1,2-dihydropyrazol-3-one
• 3H-PYRAZOL-3-ONE,4-(2-AMINOETHYL)-5-ETHYL-1,2-DIHYDRO-
• CHEMBL4536862
• 4-(2-aminoethyl)-5-ethyl-2,3-dihydro-1H-pyrazol-3-one
• MFCD07385892
• 4-(2-Aminoethyl)-5-ethyl-1H-pyrazol-3(2H)-one
• 952958-76-8
• AKOS005144431
• BS-33339
• STK894591
• BBL021874
• 4-(2-aminoethyl)-5-ethyl-1,2-dihydro-3H-pyrazol-3-one

• MDL： MFCD07385892
• Inchi： 1S/C7H13N3O/c1-2-6-5(3-4-8)7(11)10-9-6/h2-4,8H2,1H3,(H2,9,10,11)
• InChI Key： AFTMBKTUAVFFQB-UHFFFAOYSA-N
• SMILES： O=C1C(CCN)=C(CC)NN1

Computed Properties

• Exact Mass: 155.105862047g/mol
• Monoisotopic Mass: 155.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 67.2Ų

Additional information on 4-(2-aminoethyl)-5-ethyl-1,2-dihydro-3H-pyrazol-3-one

Recent Advances in the Study of 4-(2-aminoethyl)-5-ethyl-1,2-dihydro-3H-pyrazol-3-one (CAS: 952958-76-8)

The compound 4-(2-aminoethyl)-5-ethyl-1,2-dihydro-3H-pyrazol-3-one (CAS: 952958-76-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the versatility of 4-(2-aminoethyl)-5-ethyl-1,2-dihydro-3H-pyrazol-3-one as a scaffold for designing novel bioactive molecules. Its pyrazolone core, coupled with the aminoethyl side chain, provides a platform for structural modifications that can enhance its binding affinity to various biological targets. Researchers have explored its potential as an inhibitor of key enzymes involved in inflammatory pathways, making it a promising candidate for anti-inflammatory drug development.

One of the most notable advancements in the study of this compound is its application in targeting protein-protein interactions (PPIs). PPIs are often considered challenging targets due to their large and flat binding surfaces. However, the unique structural features of 4-(2-aminoethyl)-5-ethyl-1,2-dihydro-3H-pyrazol-3-one enable it to act as a small-molecule modulator of specific PPIs, opening new avenues for therapeutic intervention in diseases such as cancer and neurodegenerative disorders.

In addition to its therapeutic potential, recent research has also focused on optimizing the synthetic routes for 4-(2-aminoethyl)-5-ethyl-1,2-dihydro-3H-pyrazol-3-one. Advances in green chemistry have led to the development of more efficient and environmentally friendly synthesis methods, reducing the use of hazardous reagents and improving overall yields. These improvements are critical for scaling up production and facilitating further preclinical and clinical studies.

Furthermore, computational modeling and structure-activity relationship (SAR) studies have provided deeper insights into the molecular interactions of this compound with its biological targets. These studies have identified key structural motifs that contribute to its bioactivity, guiding the design of more potent and selective derivatives. Such efforts are essential for advancing the compound from the bench to the bedside.

In conclusion, 4-(2-aminoethyl)-5-ethyl-1,2-dihydro-3H-pyrazol-3-one (CAS: 952958-76-8) represents a promising scaffold for drug discovery, with applications spanning anti-inflammatory, anticancer, and neurodegenerative therapies. Continued research into its mechanism of action, synthetic optimization, and derivative design will be crucial for unlocking its full therapeutic potential. This brief underscores the importance of interdisciplinary collaboration in advancing the study of this compound and its derivatives.